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Compound of Interest

2,3-
Compound Name: _ _ _
Dibromopropylazanium;bromide

cat. No.: B1203817

For Immediate Reference: Do Not Dispose of 2,3-Dibromopropylazanium Bromide Down the
Drain. This compound is classified as strongly hazardous to water and requires professional
disposal. This guide provides detailed procedures for the safe handling, segregation, and
packaging of 2,3-Dibromopropylazanium bromide for collection by a certified hazardous waste
management service.

Essential Safety and Hazard Information

2,3-Dibromopropylazanium bromide, also known as 2,3-Dibromopropan-1-amine
hydrobromide, is a solid organic compound that presents multiple hazards. All personnel
handling this substance must be familiar with its properties and the associated risks.

Hazard Classifications:
o Skin Irritant (Category 2): Causes skin irritation upon contact.[1]
o Eye Irritant (Category 2): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1]

o Water Hazard Class 3 (WGK 3): Strongly hazardous to water, indicating a high potential for
environmental damage if released into aquatic ecosystems.[1]
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Due to its hazardous nature, in-laboratory neutralization or disposal is not recommended. The
procedures outlined below are for the safe preparation of this chemical for removal by a
professional hazardous waste disposal service.

Quantitative Data Summary

The following table summarizes the key identifiers and physical properties of 2,3-
Dibromopropylazanium bromide.

Property Value

Chemical Name 2,3-Dibromopropylazanium;bromide
Synonym(s) 2,3-Dibromopropan-1-amine hydrobromide[2]
CAS Number 6963-32-2[1]

Molecular Formula CsHsBraN[1]

Molecular Weight 297.81 g/mol [1]

Physical State Solid[1]

Personal Protective Equipment (PPE) Requirements

Strict adherence to PPE protocols is mandatory when handling 2,3-Dibromopropylazanium
bromide to prevent exposure.

e Eye and Face Protection: Chemical safety goggles are required at a minimum. For
procedures with a risk of splashing or dust generation, a face shield worn over safety
goggles is essential.[3][4]

» Hand Protection: Use chemical-resistant gloves. Given that this is a corrosive solid, butyl
rubber or nitrile gloves are recommended. If gloves become contaminated, they must be
removed immediately and replaced.[3][5]

o Body Protection: A lab coat is required. For handling larger quantities or when there is a
significant risk of contamination, a chemical-resistant apron should be worn over the lab
coat.[4][6]
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» Respiratory Protection: All handling of the solid compound that may generate dust must be
conducted in a certified chemical fume hood to avoid inhalation of airborne particles.[3][7]

Experimental Protocol: Segregation and Packaging
for Disposal

The following step-by-step procedure details the safe and compliant method for preparing 2,3-
Dibromopropylazanium bromide for professional disposal. No experimental protocol for the in-
lab neutralization of this compound is provided, as no validated methods were found in the
literature, and such attempts could lead to the generation of unknown and potentially more
hazardous byproducts.

Objective: To safely segregate and package pure, unused 2,3-Dibromopropylazanium bromide
and any contaminated materials for disposal.

Materials:

Container of 2,3-Dibromopropylazanium bromide waste (solid)

« Contaminated materials (e.g., gloves, weigh boats, paper towels)

o Hazardous waste container (leak-proof, with a secure lid, compatible with halogenated
organic compounds)

o Hazardous waste labels/tags (as provided by your institution's Environmental Health and
Safety department)

¢ Permanent marker

e Secondary containment bin

Procedure:

o Work Area Preparation:

o Ensure all work is performed within a certified chemical fume hood.
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o Confirm that an emergency eyewash station and safety shower are accessible and
unobstructed.[3]

o Have a spill kit for corrosive solids readily available.

o Waste Segregation:

o Crucially, do not mix halogenated organic waste with non-halogenated waste.[8][9][10] 2,3-
Dibromopropylazanium bromide is a halogenated compound.

o Collect all solid waste contaminated with this compound, including gloves, pipette tips, and
absorbent paper, in a designated container.

» Containerizing Solid Waste:

o Carefully place the original container of unused or waste 2,3-Dibromopropylazanium
bromide into the designated hazardous waste container.

o If transferring the solid, use appropriate tools (e.g., a chemically resistant spatula) to avoid
generating dust.

o Add any solid materials contaminated with the compound (e.g., weigh boats, contaminated
paper towels) to the same hazardous waste container.

o Labeling the Waste Container:

As soon as the first item of waste is added, affix a hazardous waste label to the container.

[¢]

o Using a permanent marker, clearly write the full chemical name: "2,3-
Dibromopropylazanium bromide" and its CAS number: "6963-32-2".

o Indicate that it is a "Halogenated Organic Solid Waste".
o List all contents of the container.
o Mark the appropriate hazard warnings (e.g., "lrritant,” "Corrosive").

o Fill'in the date and your laboratory/contact information as required by your institution.
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e Secure Storage:

o

Securely close the lid of the hazardous waste container.

[¢]

Wipe the exterior of the container to remove any external contamination.

[¢]

Place the sealed and labeled container in a designated secondary containment bin in your
laboratory's satellite accumulation area.

[¢]

Store the container away from incompatible materials, particularly strong oxidizing agents.
[11]

e Arranging for Disposal:

o Follow your institution's specific procedures to request a pickup of the hazardous waste by
the Environmental Health and Safety department or their designated contractor.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open. Seek immediate medical attention.[3]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes. If irritation persists, seek medical attention.[3]

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. Seek immediate medical attention.[11][12]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[12][13]

o Spill: For small spills within a chemical fume hood, use absorbent pads from a spill kit to
contain and collect the material. Place the used absorbent pads in a sealed bag or container,
label it as hazardous waste, and dispose of it according to the procedure above. For larger
spills, evacuate the area and contact your institution's emergency response team.[5][8]
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Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 2,3-
Dibromopropylazanium bromide.
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Caption: Disposal workflow for 2,3-Dibromopropylazanium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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